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Compound of Interest

Compound Name: 3'-Fucosyllactose

Cat. No.: B15342076 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety, handling, and disposal information for

3'-Fucosyllactose. As a trusted partner in your research, we are committed to providing value

beyond the product itself by ensuring you have the information needed for safe and efficient

laboratory operations.

1. Compound Identification and Safety Overview

3'-Fucosyllactose is a trisaccharide naturally found in human milk. Toxicological studies have

shown that it is not acutely toxic and has no evidence of genetic toxicity.[1][2][3] According to its

Safety Data Sheet (SDS), 3'-Fucosyllactose is not considered a hazardous chemical under

the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). However, adherence

to good industrial hygiene and safety practices is always recommended when handling any

chemical substance.

Hazard

Classification
GHS Classification Signal Word Hazard Statements

3'-Fucosyllactose
Not classified as

hazardous
None None

2. Personal Protective Equipment (PPE)
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While 3'-Fucosyllactose is not classified as hazardous, the use of standard laboratory PPE is

recommended to minimize exposure and prevent contamination of the product.

Protection Type Recommended Equipment Purpose

Hand Protection Nitrile or latex gloves
To prevent direct skin contact

and maintain product purity.

Eye Protection
Safety glasses with side

shields or goggles

To protect eyes from airborne

powder.

Body Protection Laboratory coat
To protect personal clothing

from contamination.

3. Handling and Storage Procedures

Proper handling and storage are crucial for maintaining the integrity of 3'-Fucosyllactose and

ensuring a safe laboratory environment.

Handling:

Ventilation: Handle in a well-ventilated area to minimize dust inhalation.

Hygiene: Practice good laboratory hygiene. Wash hands thoroughly after handling. Avoid

eating, drinking, or smoking in the work area.

Dispensing: When weighing or transferring the powder, do so carefully to avoid creating dust.

Storage:

Container: Keep the container tightly closed and store in a cool, dry place.

Incompatibilities: No specific incompatibilities have been identified.

4. Spill Response Plan

In the event of a spill, follow these steps to ensure a safe and effective cleanup.

Minor Spills:
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Restrict Access: Keep unnecessary personnel away from the spill area.

PPE: Wear appropriate PPE as outlined in Section 2.

Cleanup:

Carefully sweep or scoop up the spilled powder. Avoid actions that could generate dust.

A vacuum cleaner equipped with a HEPA filter can also be used.

Place the collected material into a sealed container for disposal.

Decontamination: Clean the spill area with a damp cloth or paper towels.

5. Disposal Plan

As a non-hazardous substance, 3'-Fucosyllactose does not typically require special disposal

procedures. However, always adhere to local, state, and federal regulations.

Waste Characterization: The waste generated from spills or routine use is considered non-

hazardous.

Disposal Method:

Place the waste material in a sealed, labeled container.

Dispose of in accordance with your institution's guidelines for non-hazardous solid waste.

Experimental Workflow for Handling 3'-Fucosyllactose

The following diagram illustrates the standard operational workflow for handling 3'-
Fucosyllactose in a laboratory setting.
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Caption: Workflow for Safe Handling of 3'-Fucosyllactose.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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